Cas no 53343-18-3 (3-(Trifluoromethyl)adamantane-1-carboxylic acid)
53343-18-3 structure
Product Name:3-(Trifluoromethyl)adamantane-1-carboxylic acid
CAS No:53343-18-3
MF:C12H15F3O2
MW:248.241514444351
MDL:MFCD29731087
CID:2101980
PubChem ID:13197352
Update Time:2023-08-03
3-(Trifluoromethyl)adamantane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-trifluoromethyl-3-carboxyadamantane
- 3-(trifluoromethyl)adamantane-1-carboxylic acid
- 3-trifluoromethyl-1-adamantane-carboxylic
- Z1359429579
- 3-(Trifluoromethyl)adamantane-1-carboxylic acid
-
- MDL: MFCD29731087
- Inchi: 1S/C12H15F3O2/c13-12(14,15)11-4-7-1-8(5-11)3-10(2-7,6-11)9(16)17/h7-8H,1-6H2,(H,16,17)
- InChI Key: VIASLMWBGBODPB-UHFFFAOYSA-N
- SMILES: FC(C12CC3CC(CC(C(=O)O)(C3)C1)C2)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 360
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 295.5±35.0 °C at 760 mmHg
- Flash Point: 132.5±25.9 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
3-(Trifluoromethyl)adamantane-1-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Trifluoromethyl)adamantane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM474384-100mg |
3-(trifluoromethyl)adamantane-1-carboxylic acid |
53343-18-3 | 95%+ | 100mg |
$*** | 2023-05-30 | |
| Chemenu | CM474384-250mg |
3-(trifluoromethyl)adamantane-1-carboxylic acid |
53343-18-3 | 95%+ | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM474384-500mg |
3-(trifluoromethyl)adamantane-1-carboxylic acid |
53343-18-3 | 95%+ | 500mg |
$*** | 2023-05-30 | |
| Chemenu | CM474384-1g |
3-(trifluoromethyl)adamantane-1-carboxylic acid |
53343-18-3 | 95%+ | 1g |
$*** | 2023-05-30 | |
| TRC | T901140-5mg |
3-(Trifluoromethyl)adamantane-1-carboxylic Acid |
53343-18-3 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T901140-10mg |
3-(Trifluoromethyl)adamantane-1-carboxylic Acid |
53343-18-3 | 10mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T901140-50mg |
3-(Trifluoromethyl)adamantane-1-carboxylic Acid |
53343-18-3 | 50mg |
$ 320.00 | 2022-06-02 | ||
| Enamine | EN300-94444-0.05g |
3-(trifluoromethyl)adamantane-1-carboxylic acid |
53343-18-3 | 95.0% | 0.05g |
$256.0 | 2025-02-21 | |
| Enamine | EN300-94444-0.1g |
3-(trifluoromethyl)adamantane-1-carboxylic acid |
53343-18-3 | 95.0% | 0.1g |
$383.0 | 2025-02-21 | |
| Enamine | EN300-94444-0.25g |
3-(trifluoromethyl)adamantane-1-carboxylic acid |
53343-18-3 | 95.0% | 0.25g |
$546.0 | 2025-02-21 |
3-(Trifluoromethyl)adamantane-1-carboxylic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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